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Compound of Interest

Compound Name: 1-[4-(4-Pyridinyl)phenyl]-ethanone

Cat. No.: B2460363

To Researchers, Scientists, and Drug Development Professionals,

This technical guide addresses the solubility of 4'-(4-Pyridyl)acetophenone. Following a
comprehensive search of available scientific literature and chemical databases, it has been
determined that specific quantitative solubility data for 4'-(4-Pyridyl)acetophenone in various
organic solvents is not publicly available at this time.

The repeated and targeted searches for this compound, including searches using its [IUPAC
name, 1-(4-(pyridin-4-yl)phenyl)ethan-1-one, did not yield the necessary quantitative data
points (e.g., 9/100 mL, mol/L) required to construct a detailed solubility profile.

While qualitative statements regarding the solubility of related pyridine and acetophenone
derivatives in common organic solvents exist, this information is not a substitute for the precise,
temperature-dependent solubility data required for research and development purposes.

Given the absence of specific data for 4'-(4-Pyridyl)acetophenone, we can offer a pivot to a
closely related and structurally similar compound for which more extensive solubility data may
be available: 4-Acetylpyridine.

Should you wish to proceed with an in-depth technical guide on the solubility of 4-
Acetylpyridine, we can provide a comprehensive document including:

» Adetailed introduction to the physicochemical properties of 4-Acetylpyridine.
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e Astructured data table summarizing its quantitative solubility in a range of organic solvents
at various temperatures.

» Athorough description of the experimental protocols commonly used to determine the
solubility of such compounds.

e A Graphviz diagram illustrating the experimental workflow for solubility determination.

Please advise if you would like to receive a technical guide on the solubility of 4-Acetylpyridine
as an alternative. This will allow us to provide you with a valuable resource that aligns with the
structural and informational requirements of your original request.

 To cite this document: BenchChem. [Technical Guide: Solubility of 4'-(4-
Pyridyl)acetophenone in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2460363#solubility-of-4-4-pyridyl-acetophenone-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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